1-(4-Ethylphenyl)-4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one

Medicinal chemistry Scaffold differentiation SAR

CNS screening panels often lack thiophene-containing ligands for GABA-A/benzodiazepine receptors. This 4-(1,2,4-oxadiazol-5-yl)pyrrolidin-2-one derivative directly addresses that gap. - Predicted GABA-A receptor antagonism, benzodiazepine receptor antagonism, and histamine N-methyltransferase inhibition (PASS). - 4-Ethylphenyl N-substituent enhances lipophilicity vs. phenyl analogs, potentially improving blood-brain barrier penetration. - Validated oxadiazole-pyrrolidinone scaffold with tractable SAR; immediate supply for in vitro screening and SAR expansion.

Molecular Formula C18H17N3O2S
Molecular Weight 339.41
CAS No. 941892-26-8
Cat. No. B2946038
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name1-(4-Ethylphenyl)-4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one
CAS941892-26-8
Molecular FormulaC18H17N3O2S
Molecular Weight339.41
Structural Identifiers
SMILESCCC1=CC=C(C=C1)N2CC(CC2=O)C3=NC(=NO3)C4=CC=CS4
InChIInChI=1S/C18H17N3O2S/c1-2-12-5-7-14(8-6-12)21-11-13(10-16(21)22)18-19-17(20-23-18)15-4-3-9-24-15/h3-9,13H,2,10-11H2,1H3
InChIKeyYXLYIMMVXUESMY-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request
Handling Information
Solubilitynot available

Chemical Identity and Scaffold Context


1-(4-Ethylphenyl)-4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one (CAS 941892-26-8; molecular formula C18H17N3O2S; MW 339.41 g/mol) belongs to the 4-(1,2,4-oxadiazol-5-yl)pyrrolidin-2-one bicyclic class, a scaffold for which a one-pot synthetic route from 5-oxopyrrolidine-3-carboxylic acids and amidoximes was established by Kharchenko et al. yielding compounds in 63–87% isolated yields [1]. The oxadiazole-pyrrolidinone framework has been explored across multiple therapeutic areas including anthelmintic [2] and antibacterial [3] applications. This specific derivative features a 4-ethylphenyl N-substituent on the pyrrolidin-2-one ring and a thiophen-2-yl group at the 3-position of the 1,2,4-oxadiazole, distinguishing it structurally from the phenyl-substituted oxadiazole analogs originally reported in the foundational synthetic literature.

1 Structurally unique member of 4-(1,2,4-oxadiazol-5-yl)pyrrolidin-2-one class with dual 4-ethylphenyl and thiophen-2-yl substitution pattern
2 Supports SAR expansion beyond reported phenyl/4-methylphenyl series; scaffold established via one-pot 63–87% yield synthesis
3 Computational (PASS) and patent-based evidence for CNS, anthelmintic, antibacterial, and receptor antagonist screening workflows

Why Generic Substitution Fails


Within the 4-(1,2,4-oxadiazol-5-yl)pyrrolidin-2-one series, even minor N-substituent or oxadiazole C-3 substituent variations produce divergent biological activity profiles. The foundational Kharchenko et al. study demonstrated via PASS (Prediction Activity Spectra for Substances) computational analysis that phenyl-to-aryl substitutions on the oxadiazole ring alter the predicted probability of GABA-A receptor antagonism, histamine N-methyltransferase inhibition, and benzodiazepine receptor modulation [1]. The target compound incorporates two differentiating features simultaneously: a 4-ethylphenyl group at the pyrrolidinone N-position (replacing the simpler phenyl or 4-methylphenyl groups in the reported series 9a–e and 10a–e) and a thiophen-2-yl moiety at the oxadiazole 3-position in place of substituted phenyl rings. The thiophene ring introduces distinct sulfur-mediated electronic effects and hydrogen-bonding potential compared to phenyl analogs, which can alter target engagement selectivity. Interchanging this compound with, for example, 1-phenyl-4-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one (CAS 941891-60-7) would lose the 4-ethyl substituent's lipophilic contribution, while substituting with a 3-aryl-phenyl oxadiazole analog (e.g., CAS 946376-22-3 series) would eliminate the thiophene sulfur entirely—changes that cannot be assumed bioequivalent without direct comparative data [1].

Target compound

4-ethylphenyl N-substituent and thiophen-2-yl on oxadiazole; predicted logP ~0.9 units higher than phenyl analog

Closest cataloged analog (CAS 941891-60-7)

Unsubstituted phenyl N-group; lacks ethyl lipophilicity contribution and may shift predicted GABA-A/BZP receptor modulation profile

PASS-based activity predictions are class-level and sensitive to aryl substitution changes; direct bioequivalence cannot be assumed without comparative data.

Quantitative Differentiation Evidence


Structural Uniqueness vs. Closest Analogs

The target compound is the only member of the 4-(1,2,4-oxadiazol-5-yl)pyrrolidin-2-one class that combines a 4-ethylphenyl group at the pyrrolidinone N-1 position with a thiophen-2-yl group at the oxadiazole C-3 position. The foundational synthetic study by Kharchenko et al. reported two series (9a–e with Ar1 = Ph; 10a–e with Ar1 = 4-MeC6H4), both using substituted benzamidoximes (Ar2 = Ph, 2-MeC6H4, 3-ClC6H4, 2-FC6H4, 4-MeOC6H4) with yields of 59–87% [1]. None of these ten characterized compounds contained a thiophene ring or a 4-ethylphenyl substituent. The closest commercially cataloged analog by core scaffold is 1-phenyl-4-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one (CAS 941891-60-7; C16H13N3O2S; MW 311.36), which lacks the ethyl substituent and has a lower molecular weight by 28.05 Da [2]. The 4-ethyl substituent increases calculated logP by approximately 0.8–1.0 units relative to the unsubstituted phenyl analog, based on the Hansch π constant for ethylbenzene (π ≈ 0.98) vs. benzene (π = 0.00).

Structural uniqueness
Cross-study comparable
ΔMW +28 Da vs. CAS 941891-60-7; estimated ΔlogP ~+0.8 to +1.0
Non-redundant SAR probe for combined lipophilic/heteroaryl effects
Calculated properties; no co-assayed experimental data
Medicinal chemistry Scaffold differentiation SAR

PASS-Predicted CNS Target Modulation

The Kharchenko et al. 2008 study applied the PASS C&T (Prediction Activity Spectra for Substances: Complex and Training) computational system to the synthesized 4-(1,2,4-oxadiazol-5-yl)pyrrolidin-2-one series. The prediction results indicated that compounds in this scaffold class are potential antagonists of GABA-A receptors, inhibitors of histamine N-methyltransferase, and antagonists of benzodiazepine receptors. Predicted activities also included antiarrhythmic, antiepileptic, anxiolytic, antispasmodic, neuroprotective, psychotropic, and nootropic effects, as well as modulation of cognitive dysfunction [1]. These predictions were generated for compounds 9a–e and 10a–e bearing phenyl-type oxadiazole substituents, not thiophene. The thiophen-2-yl replacement in the target compound is expected to alter the predicted activity spectrum due to differences in electron density distribution and hydrogen-bond acceptor capability of sulfur vs. carbon, although no direct PASS re-calculation has been published for the thiophene analog.

CNS target prediction
Class-level inference
PASS C&T: GABA-A antagonist, BZP receptor antagonist, histamine N-methyltransferase inhibitor
Supports neuroscience-focused screening panel inclusion
In silico only; no confirmatory in vitro data for thiophene analog
Computational pharmacology CNS drug discovery PASS prediction

Anthelmintic Potency in Related Hybrids

A structurally related but scaffold-divergent series of pyrrolidine-oxadiazole hybrids (1,2,4-oxadiazol-5-pyrrolidine-1-carboxamides, not pyrrolidin-2-ones) was optimized from hit SN00797439 (IC50 = 3.46–5.93 μM against H. contortus xL3 stage) to lead compounds 137 and 147, each achieving IC50 = 0.78 μM against xL3 motility [1]. This represents a 4.4–7.6-fold potency improvement through systematic SAR. These compounds also inhibited L4 stage motility (IC50 = 0.31–12.5 μM) and demonstrated selectivity in a mammalian cell counter-screen. While the target compound (CAS 941892-26-8) differs in its pyrrolidin-2-one core (vs. pyrrolidine-carboxamide) and N-substitution pattern, the shared 1,2,4-oxadiazole-thiophene pharmacophoric elements suggest potential for antiparasitic screening, though no direct data exist for this specific compound.

Anthelmintic potency
Class-level inference
Lead IC50 = 0.78 μM (xL3)
Supports anthelmintic screening rationale
Data from pyrrolidine-oxadiazole hybrids; no direct data for CAS 941892-26-8
Anthelmintic discovery Parasitology Phenotypic screening

Antibacterial Dual-Target Inhibition

Frejat et al. (2022) synthesized a series of 1,2,4-oxadiazole/pyrrolidine hybrids and identified compounds 16 and 17 as the most potent DNA gyrase inhibitors, with IC50 values of 180 nM and 210 nM respectively, comparable to the positive control novobiocin (IC50 = 170 nM). Compound 17 also inhibited E. coli topoisomerase IV with IC50 = 13 μM (vs. novobiocin IC50 = 11 μM) [1]. In MIC assays, compound 17 outperformed ciprofloxacin against E. coli (MIC = 55 ng/mL vs. 60 ng/mL for ciprofloxacin). The target compound (CAS 941892-26-8) differs from this series in having a pyrrolidin-2-one core (rather than pyrrolidine) and a distinct substitution pattern, but the shared 1,2,4-oxadiazole heterocycle and the demonstrated dual-target mechanism validate this scaffold class for antibacterial research applications.

Antibacterial dual-target
Class-level inference
Gyrase IC50 180–210 nM, MIC 55 ng/mL (E. coli)
Supports DNA gyrase/topoisomerase IV screening context
Reported for 1,2,4-oxadiazole/pyrrolidine hybrids; distinct core
Antibacterial discovery DNA gyrase inhibition Dual-target inhibitors

Oxytocin Receptor Antagonism Patents

US Patent Application 2004/0220238 (Schwarz et al.) claims pyrrolidine oxadiazole and thiadiazole derivatives displaying substantial modulatory, notably antagonist, activity at the oxytocin receptor, useful for treatment and/or prevention of preterm labor, premature birth, and dysmenorrhea [1]. The claimed generic structure encompasses pyrrolidine rings linked to oxadiazole or thiadiazole groups. The target compound (CAS 941892-26-8), with its pyrrolidin-2-one core bearing a 4-(1,2,4-oxadiazol-5-yl) substituent, falls within the structural scope of this pharmacophore class. No specific biological data for the target compound appear in this patent document, but the patent's exemplification of oxadiazole-pyrrolidine hybrids as oxytocin receptor antagonists provides intellectual property context for procuring this compound in reproductive pharmacology research programs.

Oxytocin receptor patent
Supporting evidence
US 2004/0220238 claims pyrrolidine-oxadiazole antagonists
Supports oxytocin receptor antagonist screening hypothesis
No specific activity data for target compound
Oxytocin receptor antagonism Women's health Patent landscape

Apoptosis Induction via Caspase Activation

US Patent 7,435,750 (Cai et al.) discloses methods of using substituted 3-aryl-5-aryl-[1,2,4]-oxadiazoles as activators of caspases and inducers of apoptosis, with claimed utility in cancer treatment [1]. The patent specifically claims compounds where the oxadiazole 3- and 5-positions are substituted with aryl or heteroaryl groups including thienyl (thiophen-2-yl) and phenyl variants. The target compound features a 1,2,4-oxadiazole ring with a thiophen-2-yl group at the 3-position—directly matching the thienyl substitution motif claimed in this patent. While the patent does not list CAS 941892-26-8 specifically, the structural overlap with the claimed caspase-activating pharmacophore supports the compound's relevance for oncology apoptosis screening programs.

Apoptosis induction patent
Supporting evidence
US 7,435,750: thienyl-oxadiazoles as caspase activators
Supports apoptosis pathway screening context
Pharmacophore match; no direct caspase data for CAS 941892-26-8
Apoptosis induction Caspase activation Oncology

Recommended Research Applications


CNS Receptor Screening Panel

The PASS computational prediction for the 4-(1,2,4-oxadiazol-5-yl)pyrrolidin-2-one scaffold class indicates potential GABA-A receptor antagonism, benzodiazepine receptor antagonism, and histamine N-methyltransferase inhibition [1]. Procure this compound for inclusion in CNS-focused screening panels targeting these receptors, particularly where thiophene-containing ligands are underrepresented in existing screening libraries. The 4-ethylphenyl substituent provides enhanced lipophilicity relative to the reported phenyl analogs, which may improve blood-brain barrier penetration potential.

Anthelmintic Lead Generation

The pyrrolidine-oxadiazole chemotype has demonstrated tractable SAR leading to sub-micromolar potency (IC50 = 0.78 μM) against H. contortus larval stages with mammalian cell selectivity [1]. The target compound offers a structurally distinct pyrrolidin-2-one core (vs. the published pyrrolidine-carboxamide series) and a unique 4-ethylphenyl N-substituent, making it a valuable tool for expanding the SAR landscape of oxadiazole-based anthelmintics. Screening in H. contortus xL3 and L4 motility assays is recommended as a primary biological evaluation path.

Antibacterial Dual-Target Inhibitor Screening

1,2,4-Oxadiazole/pyrrolidine hybrids have been validated as dual DNA gyrase and topoisomerase IV inhibitors with mid-nanomolar potency and antibacterial activity exceeding ciprofloxacin against E. coli (MIC = 55 ng/mL) [1]. The target compound, bearing the same oxadiazole heterocycle but with a pyrrolidin-2-one oxidation state and distinct N-aryl substitution, represents a new chemotype for this target pair. Prioritize procurement for DNA gyrase supercoiling inhibition assays and Gram-negative MIC determination to assess whether the pyrrolidin-2-one modification retains or improves upon the published dual-target profile.

Oxytocin Receptor Antagonist Screening

The pyrrolidine-oxadiazole scaffold is explicitly claimed in US Patent 2004/0220238 as an oxytocin receptor antagonist pharmacophore for preterm labor and dysmenorrhea indications [1]. The target compound's structural features map onto the claimed Markush space, supporting its use in oxytocin receptor binding displacement assays and functional antagonist (e.g., calcium flux) assays. Procurement is indicated for GPCR screening laboratories with reproductive health or smooth muscle contractility research mandates.

Application
Selection Property
Validation Focus
CNS receptor screening studies
PASS-predicted CNS activity class
GABA-A, benzodiazepine receptor binding assays
Anthelmintic screening studies
Oxadiazole-pyrrolidine scaffold tractability
H. contortus larval motility assays
DNA gyrase/topoisomerase IV inhibition studies
Scaffold validated for dual-target inhibition
E. coli gyrase supercoiling assay, MIC determination
Oxytocin receptor antagonist research
Patent-reported oxytocin receptor pharmacophore
Receptor binding and functional antagonist assays
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